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Compound Name: Tetrabromophthalic anhydride

Cat. No.: B132299
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Introduction

Tetrabromophthalic anhydride (TBPA) is a brominated aromatic compound widely utilized as
a reactive flame retardant. Its high bromine content and ability to be incorporated into polymer
backbones make it an effective fire retardant for a variety of materials, including plastics,
resins, and textiles.[1][2][3] This guide provides a comprehensive overview of the chemical
structure, properties, reactivity, and synthesis of tetrabromophthalic anhydride.

Chemical Structure and Properties

Tetrabromophthalic anhydride is a cyclic dicarboxylic anhydride with the chemical formula
CsBra0Os.[1][4] The molecule consists of a phthalic anhydride core where the four hydrogen
atoms on the benzene ring have been substituted with bromine atoms.

IUPAC Name: 4,5,6,7-tetrabromo-2-benzofuran-1,3-dione[5] CAS Number: 632-79-1[5]

The key physical and chemical properties of tetrabromophthalic anhydride are summarized
in the table below for easy reference.
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Property Value References

Molecular Weight 463.7 g/mol [1]14]

White to pale yellow crystalline
Appearance _ [1][2][6]
powder or solid

Melting Point 269-271 °C [11[2]

Bromine Content Approximately 68% [718]

Insoluble in water; slightly
. soluble in benzene, DMSO,
Solubility . [L]5]061Le]
ketones, and chlorinated and

aromatic solvents.

Vapor Pressure 0.00000057 mmHg [5]
Density 2.87 g/cm3 (at 20 °C) [10]
Reactivity

The reactivity of tetrabromophthalic anhydride is primarily governed by the anhydride
functional group and the heavily brominated aromatic ring.

Reactions of the Anhydride Group

The anhydride group is susceptible to nucleophilic attack. Key reactions include:

e Hydrolysis: Tetrabromophthalic anhydride reacts exothermically with water to form
tetrabromophthalic acid.[1][2][9] This reaction is typically slow but can be accelerated by heat
and acids.[1][2][9]

o Reaction with Alcohols: It reacts with alcohols to form monoesters of tetrabromophthalic acid.
This reaction is fundamental to its use as a reactive flame retardant in polyester and polyol
systems.

o Reaction with Amines: It readily reacts with amines to form amides.
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Due to its reactivity, tetrabromophthalic anhydride is incompatible with strong oxidizing
agents, acids, bases, alcohols, and amines.[1][2][9]
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Caption: General reactivity of tetrabromophthalic anhydride.

Role as a Reactive Flame Retardant

Tetrabromophthalic anhydride is primarily used as a reactive flame retardant.[1][2] This
means it is chemically incorporated into the polymer matrix. For instance, in the production of
unsaturated polyester resins, TBPA can be used as a partial replacement for phthalic
anhydride. The resulting polyester chains contain covalently bonded bromine atoms, which
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impart flame retardancy to the final product. Similarly, it is used in the manufacturing of epoxy
resins and polyols.[11]

Synthesis

Tetrabromophthalic anhydride is commercially synthesized through the bromination of
phthalic anhydride. Several methods have been developed to achieve this transformation.

A common laboratory and industrial synthesis involves the direct bromination of phthalic
anhydride in the presence of a halogenation catalyst and a strong acid.
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Caption: Workflow for the synthesis of tetrabromophthalic anhydride.
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Experimental Protocols
Synthesis of Tetrabromophthalic Anhydride

The following protocol is a representative example of the synthesis of tetrabromophthalic
anhydride.

Materials:

Phthalic anhydride

e Fuming sulfuric acid (60% oleum)[1]

e Bromine

 lodine (catalyst)

¢ Dilute sodium hydroxide solution

 Dilute hydrochloric acid

Hot water

Procedure:

In a suitable reaction vessel, dissolve phthalic anhydride in fuming sulfuric acid.
e Add a catalytic amount of iodine to the solution.

o Slowly add bromine to the reaction mixture. An excess of oleum is used to oxidize the
hydrogen bromide byproduct back to bromine.[1][3]

e The reaction mixture is heated to facilitate the bromination.
 After the reaction is complete, the mixture is cooled.

e The crude product is then reacted with dilute sodium hydroxide to remove any sulfonated
byproducts.[1][3]
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e The solution is filtered.

» The filtrate is acidified with dilute hydrochloric acid to precipitate tetrabromophthalic acid.[1]

[3]
e The precipitated acid is filtered and washed with hot water.[1][3]

o The purified tetrabromophthalic acid is then heated at 150 °C for several hours to convert it
back to tetrabromophthalic anhydride.[1][3]

Alternative Synthesis: Tetrabromophthalic anhydride can also be prepared by reacting
phthalic anhydride and bromine in a mixture of concentrated sulfuric acid and 70% hydrogen
peroxide in the presence of iodine, or in chlorosulfonic acid containing sulfur.[1][3][5] A patented
process describes the bromination of phthalic anhydride at elevated temperatures in sulfuric
acid with a bromination catalyst using bromine and hydrogen peroxide as the brominating
agent.[12]

Conclusion

Tetrabromophthalic anhydride is a vital chemical intermediate, primarily valued for its role as
a reactive flame retardant. Its synthesis and reactivity are well-established, allowing for its
effective incorporation into a wide range of polymeric materials to enhance their fire safety. A
thorough understanding of its chemical properties and reactivity is essential for its safe
handling and effective application in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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